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Introduction: Anhydrous aluminum chloride (AlCl₃) is a powerful Lewis acid and a cornerstone

catalyst in organic synthesis.[1][2][3] Its ability to accept electron pairs makes it highly effective

in promoting a variety of chemical transformations, most notably electrophilic aromatic

substitution reactions.[1][2] The major applications of AlCl₃ include Friedel-Crafts alkylation and

acylation reactions, which are fundamental for creating carbon-carbon bonds and synthesizing

a wide range of molecules, from commodity chemicals like ethylbenzene to complex

pharmaceutical intermediates.[1][3][4][5] This document provides detailed application notes,

reaction tables, and experimental protocols for key reactions catalyzed by aluminum chloride.

Friedel-Crafts Acylation
Friedel-Crafts acylation is a highly reliable method for synthesizing aromatic ketones by

introducing an acyl group (-COR) onto an aromatic ring.[6][7] The reaction is typically carried

out using an acyl chloride (RCOCl) or an acid anhydride in the presence of AlCl₃.[7][8] A key

advantage of acylation over alkylation is that the product, an aromatic ketone, is less reactive

than the starting material due to the electron-withdrawing nature of the carbonyl group, thus

preventing multiple substitutions.[9] Furthermore, the acylium ion electrophile is resonance-

stabilized and does not undergo rearrangement.[6][10]

However, the product ketone forms a stable complex with AlCl₃, requiring the use of

stoichiometric or greater amounts of the catalyst.[2][9] The catalyst is regenerated during the

aqueous workup step.[9]
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Reaction Mechanism Visualization
The mechanism involves the generation of a highly electrophilic acylium ion, which is then

attacked by the electron-rich aromatic ring. Subsequent deprotonation restores aromaticity.[7]

[11]
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Step 1: Acylium Ion Formation

Step 2: Electrophilic Attack

Step 3: Deprotonation & Product Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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